Cas no 2137748-85-5 (1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester)

• Product Name: 1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester
• CAS No: 2137748-85-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5278791
• Update Time: 2025-10-29

1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester

• Inchi： 1S/C10H15NO4/c12-9(15-8-1-2-8)11-4-3-10(7-11)13-5-6-14-10/h8H,1-7H2
• InChI Key： UGNTYDCJRLYPPM-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC3CC3)=O)C2)OCC1

Additional information on 1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester

Research Brief on 1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester (CAS: 2137748-85-5)

In recent years, the compound 1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester (CAS: 2137748-85-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. The unique structural features of this compound, including its spirocyclic core and cyclopropyl ester moiety, contribute to its versatility in medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 2137748-85-5 in the development of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The researchers demonstrated that this compound serves as an excellent scaffold for introducing various pharmacophores, enabling the optimization of drug-like properties such as potency, selectivity, and metabolic stability. The study reported a series of derivatives with improved antiviral activity against HCV genotypes 1a and 1b, highlighting the importance of this building block in antiviral drug discovery.

Further investigations into the pharmacological applications of 1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester have revealed its potential in central nervous system (CNS) drug development. A 2024 study in ACS Chemical Neuroscience described its incorporation into novel γ-aminobutyric acid (GABA) receptor modulators. The spirocyclic structure was found to enhance blood-brain barrier penetration while maintaining favorable pharmacokinetic profiles, making it particularly valuable for the design of next-generation anxiolytics and anticonvulsants.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 2137748-85-5 with higher yields and purity. A 2023 publication in Organic Process Research & Development detailed an improved synthetic protocol that reduces the number of steps from six to four while increasing the overall yield from 32% to 58%. This optimization is particularly significant for potential scale-up in industrial pharmaceutical production.

The safety profile of 1,4-Dioxa-7-azaspiro[4.4]nonane-7-carboxylic acid, cyclopropyl ester has also been investigated in recent preclinical studies. Toxicology assessments conducted in 2024 showed favorable results, with no significant adverse effects observed in standard acute and subchronic toxicity studies at therapeutic dose ranges. These findings support its continued development as a pharmaceutical intermediate and suggest potential for direct therapeutic applications in carefully designed prodrug strategies.

Looking forward, researchers anticipate expanded applications of this compound in targeted drug delivery systems. Its structural features make it amenable to conjugation with various targeting moieties, and preliminary studies have shown promise in tumor-specific delivery of chemotherapeutic agents. The coming years are likely to see increased exploration of 2137748-85-5 in precision medicine approaches, particularly in oncology and infectious disease therapeutics.